N-(2-(benzo[d][1,3]dioxol-5-yl)-2-hydroxypropyl)-7-methoxybenzofuran-2-carboxamide

• IUPAC Name: N-[2-(1,3-benzodioxol-5-yl)-2-hydroxypropyl]-7-methoxy-1-benzofuran-2-carboxamide
• InChI: InChI=1S/C20H19NO6/c1-20(23,13-6-7-14-16(9-13)26-11-25-14)10-21-19(22)17-8-12-4-3-5-15(24-2)18(12)27-17/h3-9,23H,10-11H2,1-2H3,(H,21,22)
• InChI Key: AIMJBKJFOPJPAO-UHFFFAOYSA-N
• Canonical SMILES: CC(CNC(=O)C1=CC2=C(O1)C(=CC=C2)OC)(C3=CC4=C(C=C3)OCO4)O
• Molecular Formula: C20H19NO6
• Molecular Weight: 369.4 g/mol

Description

The compound seems to be a complex organic molecule that contains a benzodioxol group. Benzodioxol is a structural motif found in many natural products and synthetic molecules exhibiting a broad spectrum of biological activities.

Synthesis Analysis

While specific synthesis information for this compound is not available, similar compounds incorporating the benzo[d][1,3]dioxole subunit have been synthesized. These compounds have been characterized by elemental analysis and various spectroscopic techniques.

Chemical Reactions Analysis

The chemical reactions involving similar compounds have been studied. For instance, novel benzo[d][1,3]dioxole incorporated diselenide was synthesized using stable and readily available starting material.

Scientific Research Applications

Lead Detection

• Details : A thin layer of this compound, specifically (E)-N′-(benzo[d]dioxol-5-ylmethylene)-4-methyl-benzenesulfonohydrazide (BDMMBSH) , is deposited on a glassy carbon electrode (GCE) with the conducting polymer matrix Nafion (NF). .

Flavoring Agent

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Anticancer Research

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Mechanism of Action

Target of Action

The compound, also known as N-[2-(2H-1,3-benzodioxol-5-yl)-2-hydroxypropyl]-7-methoxy-1-benzofuran-2-carboxamide, has been found to exhibit anticancer activity against various cancer cell lines . The primary targets of this compound are microtubules and their component protein, tubulin . Tubulin is a key structural component of the cytoskeleton and plays a crucial role in cell division .

Mode of Action

This compound interacts with its targets by modulating microtubule assembly. It achieves this through the suppression of tubulin polymerization or stabilization of microtubule structure . This interaction leads to mitotic blockade and cell apoptosis, effectively inhibiting the proliferation of cancer cells .

Biochemical Pathways

The compound affects the biochemical pathway related to cell division. By targeting tubulin and disrupting microtubule assembly, it interferes with the normal progression of the cell cycle . This disruption leads to cell cycle arrest at the S phase and induces apoptosis in cancer cells .

Pharmacokinetics

Similar compounds have been found to obey lipinski’s rule of five , suggesting good bioavailability

Result of Action

The result of the compound’s action is the induction of apoptosis and cell cycle arrest in cancer cells . This leads to a reduction in the proliferation of these cells, contributing to its anticancer activity .

Future Directions

The future directions for research on similar compounds involve further optimization to afford more active analogs and develop a comprehensive understanding of the structure–activity relationships of these molecules.